Cas no 586965-19-7 (2H-Imidazol-2-one,1-butyl-1,3-dihydro-3-methyl-(9CI))
586965-19-7 structure
Product Name:2H-Imidazol-2-one,1-butyl-1,3-dihydro-3-methyl-(9CI)
CAS No:586965-19-7
MF:C8H14N2O
MW:154.209561824799
CID:948891
PubChem ID:45088397
Update Time:2025-04-19
2H-Imidazol-2-one,1-butyl-1,3-dihydro-3-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazol-2-one,1-butyl-1,3-dihydro-3-methyl-(9CI)
- 586965-19-7
- DB-281790
- SCHEMBL602795
- 1-Butyl-3-methyl-1H-imidazol-2(3H)-one
- SCHEMBL18686731
- 2H-IMIDAZOL-2-ONE, 1-BUTYL-1,3-DIHYDRO-3-METHYL-
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- Inchi: 1S/C8H14N2O/c1-3-4-5-10-7-6-9(2)8(10)11/h6-7H,3-5H2,1-2H3
- InChI Key: SMFRLCUSTAVIAH-UHFFFAOYSA-N
- SMILES: O=C1N(C)C=CN1CCCC
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 23.6Ų
2H-Imidazol-2-one,1-butyl-1,3-dihydro-3-methyl-(9CI) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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